1-(4-{4-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carbonyl]piperazin-1-yl}phenyl)ethan-1-one

• IUPAC Name: 1-[4-[4-[1-(4-fluorophenyl)-5-methyltriazole-4-carbonyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C22H22FN5O2/c1-15-21(24-25-28(15)20-9-5-18(23)6-10-20)22(30)27-13-11-26(12-14-27)19-7-3-17(4-8-19)16(2)29/h3-10H,11-14H2,1-2H3
• InChI Key: FBULIALQUBBQJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)F)C(=O)N3CCN(CC3)C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C22H22FN5O2
• Molecular Weight: 407.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a 1,2,3-triazole ring, and a piperazine ring. These groups are common in many pharmaceuticals and could potentially confer a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a 1,2,3-triazole ring and a piperazine ring suggests that this compound could exist in multiple tautomeric forms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the 1,2,3-triazole ring might participate in nucleophilic substitution reactions, while the piperazine ring might undergo alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorophenyl group could increase its lipophilicity, potentially affecting its absorption and distribution in the body.

Mechanism of Action

Mode of Action

Compounds with similar structures have been shown to inhibit atpase activity in two-headed forms of myosin . This suggests that F6411-4587 might also interact with its targets in a similar manner, leading to changes in cellular processes.

Biochemical Pathways

Without specific target identification, it’s challenging to accurately summarize the biochemical pathways affected by F6411-4587. If the compound does indeed interact with myosin, it could potentially affect muscle contraction and other cellular processes involving the cytoskeleton .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to assess these risks.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. Potential areas of interest could include its pharmacological activity, its metabolic stability, and its toxicity profile.